Cas no 304896-62-6 ((2E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 304896-62-6
• MF: C₁₇H₁₁ClO₃
• MW: 298.720443964005
• CID: 3055343
• PubChem ID: 5337182
• Update Time: 2025-07-25

(2E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• 3-[5-(3-chlorophenyl)-2-furyl]-1-(2-furyl)-2-propen-1-one
• STK952105
• 3-(5-(3-CHLOROPHENYL)-2-FURYL)-1-(2-FURYL)-2-PROPEN-1-ONE
• AKOS000647198
• 3-(5-(3-Chlorophenyl)furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one
• AF-399/12151016
• SR-01000424885-1
• AB00099507-01
• CB00334
• (E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one
• F0344-1780
• SMSF0008667
• 304896-62-6
• (E)-3-(5-(3-chlorophenyl)furan-2-yl)-1-(furan-2-yl)prop-2-en-1-one
• SR-01000424885
• 684-022-1

• Inchi： 1S/C17H11ClO3/c18-13-4-1-3-12(11-13)16-9-7-14(21-16)6-8-15(19)17-5-2-10-20-17/h1-11H/b8-6+
• InChI Key： LIQCKFSQJSYYJW-SOFGYWHQSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC=C(/C=C/C(C2=CC=CO2)=O)O1

Computed Properties

• Exact Mass: 298.0396719Da
• Monoisotopic Mass: 298.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (2E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one

Introduction to Compound with CAS No. 304896-62-6 and Product Name: (2E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one

Compound with the CAS number 304896-62-6 and the product name (2E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of furan moieties in its structure suggests a high degree of versatility, which is often exploited in the design of bioactive molecules.

The compound's molecular framework consists of a central prop-2-en-1-one unit, flanked by two furan rings. The substitution pattern, specifically the 5-(3-chlorophenyl)furan-2-yl group, introduces a region of high electronic complexity, which can be fine-tuned to modulate the compound's interactions with biological targets. This structural feature is particularly intriguing as it aligns with the growing interest in heterocyclic compounds for their diverse pharmacological properties.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic applications. The furan ring, being a prominent component in many bioactive molecules, has been extensively studied for its ability to enhance binding affinity and selectivity towards various biological targets. The compound under discussion exemplifies this trend, as it combines the advantageous properties of furan derivatives with a functionalized acrylone core.

The acrylone moiety, specifically the (2E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one structure, has shown promise in preliminary studies as a scaffold for developing small-molecule inhibitors. This particular configuration allows for multiple points of interaction with biological targets, making it a versatile platform for medicinal chemists. The chlorine substituent on the phenyl ring further enhances the compound's potential by introducing polarity and electronic effects that can be leveraged in drug design.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The unique combination of furan rings and the acrylone core suggests that it may interact with receptors and enzymes involved in neurodegenerative diseases. Recent studies have highlighted the importance of furan derivatives in modulating neural pathways, and compounds like this one are being explored as candidates for further development.

The synthesis of (2E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one involves a series of well-established organic reactions that highlight its synthetic accessibility. The use of readily available starting materials and standard coupling techniques makes it feasible to produce this compound on both laboratory and industrial scales. This accessibility is crucial for advancing preclinical studies and eventually transitioning to clinical trials.

In addition to its potential therapeutic applications, this compound also exhibits interesting chemical properties that make it valuable for research purposes. Its stability under various conditions and its reactivity towards different functional groups allow researchers to explore diverse modifications. These modifications can lead to new derivatives with enhanced pharmacological profiles, further expanding the compound's utility.

The growing body of evidence supporting the use of furan derivatives in drug development underscores the importance of compounds like this one. Researchers are increasingly recognizing the synthetic flexibility and biological activity associated with these molecules. As such, there is significant interest in exploring new derivatives and understanding their mechanisms of action.

Preliminary computational studies have suggested that (2E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yl)prop-2-en-1-one may exhibit favorable binding affinities with certain biological targets. These predictions are based on molecular docking simulations that model the interactions between the compound and various proteins involved in neurological disorders. While these studies are still in their early stages, they provide a promising foundation for further investigation.

The integration of computational methods into drug discovery has revolutionized how new compounds are designed and evaluated. By leveraging computational tools, researchers can rapidly screen large libraries of molecules and identify those with high potential for therapeutic activity. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional experimental methods.

In conclusion, compound with CAS No. 304896-62-6 and product name (2E)-3-[5-(3-chlorophenyl)furan-2-yl]-1-(furan-2-yli propenone] represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure, characterized by furan moieties and an acrylone core, positions it as a versatile scaffold for developing novel therapeutic agents. The preliminary findings from both experimental and computational studies suggest that this compound has great potential in addressing neurological disorders and other diseases.